![molecular formula C16H22ClFN2O B5296146 2-(4-chloro-2-fluorophenyl)-N-[3-(1-piperidinyl)propyl]acetamide](/img/structure/B5296146.png)
2-(4-chloro-2-fluorophenyl)-N-[3-(1-piperidinyl)propyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-chloro-2-fluorophenyl)-N-[3-(1-piperidinyl)propyl]acetamide, also known as CFPPA, is a chemical compound that has been extensively studied for its potential application in various scientific research fields. It belongs to the class of compounds known as fatty acid amide hydrolase (FAAH) inhibitors, which have been shown to modulate the endocannabinoid system and have potential therapeutic applications in various diseases.
Mechanism of Action
2-(4-chloro-2-fluorophenyl)-N-[3-(1-piperidinyl)propyl]acetamide acts as a selective inhibitor of FAAH, which is an enzyme that breaks down endocannabinoids in the body. By inhibiting FAAH, this compound increases the levels of endocannabinoids in the body, which can modulate various physiological processes, including pain, inflammation, and mood. This compound has been shown to have high selectivity for FAAH and does not affect other enzymes or receptors in the body.
Biochemical and Physiological Effects:
This compound has been extensively studied for its biochemical and physiological effects in various animal models and cell lines. It has been shown to increase the levels of endocannabinoids in the body, which can modulate various physiological processes, including pain, inflammation, and mood. This compound has also been shown to inhibit the growth of cancer cells and reduce pain sensitivity in animal models.
Advantages and Limitations for Lab Experiments
2-(4-chloro-2-fluorophenyl)-N-[3-(1-piperidinyl)propyl]acetamide has several advantages for lab experiments, including its high selectivity for FAAH, its ability to modulate the endocannabinoid system, and its potential therapeutic applications in various diseases. However, this compound also has some limitations, including its limited solubility in water and its potential toxicity at high doses.
Future Directions
2-(4-chloro-2-fluorophenyl)-N-[3-(1-piperidinyl)propyl]acetamide has potential for further research in various scientific fields, including neuroscience, cancer research, and pain management. Some future directions for research on this compound include:
1. Further characterization of the biochemical and physiological effects of this compound in various animal models and cell lines.
2. Investigation of the potential therapeutic applications of this compound in various diseases, including anxiety, depression, schizophrenia, and cancer.
3. Development of new formulations of this compound with improved solubility and bioavailability.
4. Investigation of the potential toxicity of this compound at high doses.
5. Development of new FAAH inhibitors with improved selectivity and potency.
In conclusion, this compound is a promising chemical compound that has potential for various scientific research applications. Its ability to modulate the endocannabinoid system and its potential therapeutic applications in various diseases make it a promising target for further research. However, more studies are needed to fully understand its biochemical and physiological effects and to develop new formulations with improved solubility and bioavailability.
Synthesis Methods
The synthesis of 2-(4-chloro-2-fluorophenyl)-N-[3-(1-piperidinyl)propyl]acetamide involves the reaction of 4-chloro-2-fluoroaniline with 3-(1-piperidinyl)propylamine in the presence of acetic anhydride and triethylamine. The resulting intermediate is then reacted with acetic acid to obtain the final product. The synthesis of this compound has been optimized to achieve high yields and purity, and it has been extensively characterized using various analytical techniques.
Scientific Research Applications
2-(4-chloro-2-fluorophenyl)-N-[3-(1-piperidinyl)propyl]acetamide has been studied for its potential application in various scientific research fields, including neuroscience, cancer research, and pain management. In neuroscience, this compound has been shown to modulate the endocannabinoid system and has potential therapeutic applications in various neurological disorders, including anxiety, depression, and schizophrenia. In cancer research, this compound has been shown to inhibit the growth of cancer cells and has potential as a novel anticancer agent. In pain management, this compound has been shown to reduce pain sensitivity and has potential as a new analgesic drug.
properties
IUPAC Name |
2-(4-chloro-2-fluorophenyl)-N-(3-piperidin-1-ylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22ClFN2O/c17-14-6-5-13(15(18)12-14)11-16(21)19-7-4-10-20-8-2-1-3-9-20/h5-6,12H,1-4,7-11H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OKBACLWDFXCJRX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)CCCNC(=O)CC2=C(C=C(C=C2)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22ClFN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.